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Compound of Interest

Compound Name: Diethyl Succinate

Cat. No. B104758

Diethyl Succinate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals
This guide provides core technical data on diethyl succinate, a significant compound in

various scientific and industrial applications, including fragrance formulation and as a precursor
in chemical synthesis.

Core Molecular and Physical Properties

The fundamental molecular and physical characteristics of diethyl succinate are summarized
below. This data is essential for its application in experimental and developmental settings.
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Property Value Citations
Molecular Formula CsH1404 [1112][3]
Molecular Weight 174.19 g/mol [1][3]

CAS Number 123-25-1 [11[2]
Density 1.047 g/mL at 25 °C [1]

Boiling Point 215-218 °C [1]
Melting Point -20 °C [1]

Flash Point 80 °C (closed cup)

Solubility Slightly soluble in water. [1]

IUPAC Name diethyl butanedioate [2][3]

Synthesis of Diethyl Succinate

A common laboratory-scale synthesis of diethyl succinate involves the Fischer esterification of
succinic acid with ethanol in the presence of an acid catalyst.

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine succinic acid and an excess of absolute ethanol.

o Catalysis: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture.

o Reflux: Heat the reaction mixture to reflux and maintain for several hours to drive the
equilibrium towards the ester product. The reaction progress can be monitored using
techniques such as Thin Layer Chromatography (TLC).

» Work-up: After cooling to room temperature, neutralize the excess acid with a saturated
solution of sodium bicarbonate.

o Extraction: Transfer the mixture to a separatory funnel and extract the diethyl succinate
with a suitable organic solvent, such as diethyl ether.
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 Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.
The solvent is then removed under reduced pressure.

« Distillation: Purify the crude product by vacuum distillation to obtain pure diethyl succinate.

Logical Workflow for Synthesis and Analysis

The following diagram illustrates the general workflow for the synthesis and subsequent
analysis of diethyl succinate.
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Caption: Workflow for Diethyl Succinate Synthesis and Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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